BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Overview of 1,3-Distearin:
Properties, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Distearin

Cat. No.: B120778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Distearin, a diglyceride of significant
interest in various scientific and industrial fields, including food science and pharmaceuticals.
This document details its fundamental molecular properties, outlines a common experimental
protocol for its synthesis, and illustrates a key synthetic pathway.

Core Molecular Data

1,3-Distearin, also known as glycerol 1,3-distearate, is a diacylglycerol where stearic acid
molecules are esterified to the sn-1 and sn-3 positions of a glycerol backbone. Its
physicochemical properties are summarized in the table below.
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Identifier Value Source
Molecular Formula C39H760s [1112113114]
Molecular Weight 625.02 g/mol [11[2][41[5]
CAS Number 504-40-5 [1][3]

Octadecanoic acid, 1,1'-(2-
Formal Name , [1][3]
hydroxy-1,3-propanediyl) ester

1,3-Distearoyl glycerol,
Synonyms Glyceryl 1,3-distearate, [2][3]
DG(18:0/0:0/18:0)

Enzymatic Synthesis of 1,3-Distearin: An
Experimental Protocol

The synthesis of 1,3-diacylglycerols such as 1,3-Distearin is often achieved through enzymatic
esterification, which offers high specificity and milder reaction conditions compared to chemical
synthesis. The following protocol describes a general method for the synthesis of 1,3-
Distearin.

Materials:

Glycerol

» Stearic Acid

e Immobilized sn-1,3 specific lipase (e.g., Lipozyme TL IM)[5][6]
» 4A Molecular Sieves

« Silica Gel

e Solvent (e.g., a solvent-free system is often preferred)[3][7]

Procedure:
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» Reactant Preparation: The molar ratio of stearic acid to glycerol is a critical parameter and
should be optimized. For the synthesis of 1,3-distearoylglycerol (1,3-DSG), a molar ratio of
stearic acid to glycerol of 1:1 has been shown to be effective.[5]

o Reaction Setup: In a suitable reaction vessel, combine glycerol, stearic acid, and the
immobilized lipase. To drive the esterification reaction forward, water removal is essential.
This can be achieved by adding 4A molecular sieves and silica gel to the reaction mixture.[5]

« Esterification Reaction: The reaction is typically conducted at an elevated temperature, for
instance, 75°C, for a period of several hours (e.g., 6 hours), with continuous stirring.[5] The
use of a solvent-free system is a common and environmentally friendly approach.[3][7]

e Enzyme Removal: Following the reaction, the immobilized enzyme can be easily removed
from the product mixture by filtration.

 Purification: The crude product will contain a mixture of mono-, di-, and triglycerides, as well
as unreacted free fatty acids. Purification can be achieved through a multi-step process:

o Molecular Distillation: This step is effective for removing unreacted free fatty acids.[3]

o Solvent Fractionation: Acetone fractionation can be employed to separate the desired 1,3-
distearin from other glycerides, yielding a high-purity product.[3]

e Analysis: The purity and composition of the final product should be confirmed using
analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC).

Visualizing the Synthesis of 1,3-Distearin

The enzymatic synthesis of 1,3-Distearin from glycerol and stearic acid is a key process. The
following diagram illustrates the workflow of this synthesis.
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Caption: Workflow for the enzymatic synthesis of 1,3-Distearin.

Applications in Drug Development

Diacylglycerols like 1,3-Distearin are recognized for their role as functional excipients in lipid-
based drug delivery systems. They can be incorporated into formulations such as solid lipid
nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) to enhance drug solubility,
improve bioavailability, and control the release profile of therapeutic agents. The
biocompatibility of these lipids makes them valuable components in the design of advanced
drug delivery vehicles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Overview of 1,3-Distearin: Properties,
Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120778#1-3-distearin-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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